(S)-3-(Oxazol-5-yl)butanoic acid

• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• IUPAC Name: (3S)-3-(1,3-oxazol-5-yl)butanoic acid
• InChI: InChI=1S/C7H9NO3/c1-5(2-7(9)10)6-3-8-4-11-6/h3-5H,2H2,1H3,(H,9,10)/t5-/m0/s1
• InChI Key: HMHPEJIQRFZHLR-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](CC(=O)O)C1=CN=CO1
• Canonical SMILES: CC(CC(=O)O)C1=CN=CO1

Description

(S)-3-(Oxazol-5-yl)butanoic acid is a chiral carboxylic acid featuring a butanoic acid backbone substituted at the β-position with an oxazol-5-yl heterocyclic group. The oxazole ring, a five-membered aromatic system containing one oxygen and one nitrogen atom, introduces electronic and steric effects that influence the compound’s physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-(Oxazol-5-yl)butanoic acid typically involves the formation of the oxazole ring followed by its attachment to the butanoic acid chain. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, starting from an amino alcohol and a carboxylic acid derivative, the oxazole ring can be formed through cyclodehydration reactions.

Industrial Production Methods

Industrial production of (S)-3-(Oxazol-5-yl)butanoic acid may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the cyclization process and subsequent functionalization steps.

Chemical Reactions Analysis

Types of Reactions

(S)-3-(Oxazol-5-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxazole derivatives.

Reduction: Reduction reactions can modify the oxazole ring or the butanoic acid chain.

Substitution: The oxazole ring can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions often involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with additional functional groups, while reduction can lead to partially or fully reduced products.

Scientific Research Applications

(S)-3-(Oxazol-5-yl)butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (S)-3-(Oxazol-5-yl)butanoic acid exerts its effects involves its interaction with specific molecular targets. The oxazole ring can participate in hydrogen bonding and other interactions with enzymes and receptors, influencing various biochemical pathways.

Comparison with Similar Compounds

Table 1: Key Comparisons of (S)-3-(Oxazol-5-yl)butanoic Acid and Analogs

Compound Name	Structural Features	Physicochemical Properties	Odor/Functional Notes	Biological/Industrial Relevance	References
(S)-3-(Oxazol-5-yl)butanoic acid	Oxazol-5-yl substituent at C3, (S)-chirality	Likely moderate acidity (carboxylic acid), polar due to oxazole	Not explicitly reported; oxazole may impart bitterness or metal-chelating properties	Potential for drug design (heterocyclic pharmacophore)	Inferred from
3-Methylbutanoic acid	Branched methyl group at C3	Higher volatility, rancid odor	Strong rancid, cheese-like odor	Found in fermented foods, contributes to off-flavors
(R)-4-Amino-3-(4-chlorophenyl)butanoic acid	Chlorophenyl and amino groups at C3/C4	High purity (98%), polar substituents	Not reported	Possible bioactive intermediate (amino acid analog)
Ethyl 3-hydroxy-butanoate	Esterified hydroxyl group at C3	Lower acidity, floral/sweet odor	Sweet, floral notes in ripe fruits	Used in flavoring agents, natural product synthesis
2-Methyl-2-(phenoxy)butanoic acid	Phenoxy substituent at C2	Lipophilic, moderate solubility	Not reported	Anti-inflammatory applications (patent-derived)

Structural and Functional Insights

• Odor Profile: Unlike aliphatic acids (e.g., 3-methylbutanoic acid), which exhibit rancid or cheese-like odors , the oxazole moiety may suppress volatile emissions due to aromatic stabilization, though this requires experimental validation.
• Biological Interactions: The oxazole ring’s nitrogen and oxygen atoms could facilitate hydrogen bonding or metal coordination, suggesting utility in medicinal chemistry (e.g., enzyme inhibition) compared to non-heterocyclic analogs .

Industrial and Therapeutic Potential

• Anti-inflammatory Derivatives: Patent data highlight that phenoxy- or phenylthio-substituted butanoic acids (e.g., 2-methyl-2-(phenoxy)butanoic acid) show anti-inflammatory activity . By analogy, the oxazole substituent in (S)-3-(Oxazol-5-yl)butanoic acid may target similar pathways with improved specificity.
• Flavor and Fragrance: Ethyl esters of butanoic acid (e.g., ethyl 3-hydroxy-butanoate) are valued for sweet, floral notes in food chemistry , whereas the oxazole derivative’s non-volatile nature may limit such applications.